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Compound of Interest

Compound Name: 2-Isopropyl-5-methyl-4-nitrophenol

Cat. No.: B2404095

An In-depth Technical Guide to 2-lsopropyl-5-
methyl-4-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-1sopropyl-5-methyl-4-nitrophenol, a derivative of the naturally occurring monoterpenoid
thymol, is a compound of interest in various chemical and pharmaceutical research fields. Its
structure, combining a phenolic ring with a nitro group, suggests potential for a range of
biological activities and chemical applications. This technical guide provides a comprehensive
overview of the known physical and chemical properties of 2-lsopropyl-5-methyl-4-
nitrophenol, detailed experimental protocols for its synthesis and characterization, and a
discussion of its potential biological relevance.

Core Data Presentation

The following tables summarize the key physical and chemical properties of 2-Isopropyl-5-
methyl-4-nitrophenol. Due to a scarcity of experimentally determined data for this specific
compound, computed values are provided alongside experimental data for the closely related
precursor, thymol (2-isopropyl-5-methylphenol), for comparative purposes.

Table 1: Physical and Chemical Properties of 2-Isopropyl-5-methyl-4-nitrophenol
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Property Value Source

5-methyl-4-nitro-2-propan-2-

IUPAC Name PubChem[1]
ylphenol
CAS Number 36778-56-0 Sigma-Aldrich
Molecular Formula C10H13NO3 PubChem[1]
Molecular Weight 195.22 g/mol Sigma-Aldrich
Computed XLogP3 3.1 PubChem[1]
Computed Hydrogen Bond
PubChem[1]
Donor Count
Computed Hydrogen Bond
PubChem[1]
Acceptor Count
Computed Rotatable Bond
2 PubChem[1]

Count

Table 2: Experimental Properties of Thymol (2-1sopropyl-5-methylphenol) for Comparison

Property Value Source
CAS Number 89-83-8

Molecular Formula C10H140

Molecular Weight 150.22 g/mol

Melting Point 49-51 °C

Boiling Point 2329 °C

Water Solubility 0.98 g/L at 25 °C

pKa 10.59

Experimental Protocols
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Synthesis of 2-Isopropyl-5-methyl-4-nitrophenol from
Thymol

This protocol describes a plausible method for the synthesis of 2-Isopropyl-5-methyl-4-
nitrophenol via the nitration of thymol. The procedure is adapted from established methods for
the nitration of phenols.

Materials:

Thymol (2-isopropyl-5-methylphenol)

o Acetic acid (glacial)

« Nitric acid (70%)

e Ice

« Distilled water

e Sodium bicarbonate (saturated solution)

e Anhydrous magnesium sulfate

o Dichloromethane

e Hexane

o Ethyl acetate

Procedure:

e Dissolution: In a 250 mL flask, dissolve 10 g of thymol in 50 mL of glacial acetic acid.
e Cooling: Place the flask in an ice bath and cool the solution to 0-5 °C with constant stirring.

 Nitration: Slowly add a cooled mixture of 6 mL of 70% nitric acid and 10 mL of glacial acetic
acid dropwise to the thymol solution over a period of 30 minutes. Maintain the temperature of
the reaction mixture below 10 °C throughout the addition.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b2404095?utm_src=pdf-body
https://www.benchchem.com/product/b2404095?utm_src=pdf-body
https://www.benchchem.com/product/b2404095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2404095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Reaction: After the addition is complete, continue to stir the reaction mixture in the ice bath
for an additional 2 hours.

e Quenching: Slowly pour the reaction mixture into 200 mL of ice-cold water with vigorous
stirring. A yellow precipitate should form.

» Neutralization: Carefully neutralize the mixture with a saturated solution of sodium
bicarbonate until the effervescence ceases.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with three 50
mL portions of dichloromethane.

e Washing: Combine the organic extracts and wash them with 100 mL of distilled water,
followed by 100 mL of brine.

» Drying: Dry the organic layer over anhydrous magnesium sulfate.

o Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure
using a rotary evaporator.

 Purification: Purify the crude product by column chromatography on silica gel, using a
hexane-ethyl acetate gradient as the eluent.

o Characterization: Collect the fractions containing the desired product, combine them, and
remove the solvent to yield pure 2-Isopropyl-5-methyl-4-nitrophenol. Confirm the identity
and purity of the compound using *H NMR, 13C NMR, IR spectroscopy, and mass
spectrometry.

Characterization of 2-Isopropyl-5-methyl-4-nitrophenol

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra should be
acquired to confirm the structure of the synthesized compound. The expected signals in the
'H NMR spectrum would include aromatic protons, an isopropyl group, a methyl group, and a
hydroxyl proton.

« Infrared (IR) Spectroscopy: An IR spectrum should be recorded to identify the characteristic
functional groups, including the O-H stretch of the phenol, C-H stretches of the alkyl groups,
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C=C stretches of the aromatic ring, and the asymmetric and symmetric stretches of the nitro

group.

o Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the
compound. The mass spectrum is expected to show a molecular ion peak corresponding to
the molecular weight of 2-Isopropyl-5-methyl-4-nitrophenol.

Mandatory Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2-Isopropyl-5-methyl-4-
nitrophenol from thymol.

Click to download full resolution via product page

Caption: Synthesis workflow for 2-lIsopropyl-5-methyl-4-nitrophenol.

Hypothetical Mechanism of Antimicrobial Action

While the specific biological activities of 2-Isopropyl-5-methyl-4-nitrophenol are not well-
documented, related phenolic and nitro-aromatic compounds are known to exhibit antimicrobial
properties.[2] The following diagram illustrates a hypothetical mechanism of action.
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Caption: Hypothetical antimicrobial mechanism of action.

Discussion and Future Directions

The available data on 2-Isopropyl-5-methyl-4-nitrophenol is limited, highlighting a need for
further experimental investigation. The primary areas for future research should include the
experimental determination of its physicochemical properties, such as melting point, boiling
point, solubility, and pKa. Furthermore, a thorough evaluation of its biological activities is
warranted. Given the known antimicrobial and antioxidant properties of its parent compound,
thymol, and the diverse bioactivities of other nitrophenols, it is plausible that 2-lIsopropyl-5-
methyl-4-nitrophenol may possess interesting pharmacological properties.[2] Screening for
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antimicrobial, antifungal, antioxidant, and cytotoxic activities would be a valuable starting point.
Elucidation of its mechanism of action and potential involvement in cellular signaling pathways
will be crucial for any future drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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